Cas no 133066-70-3 (2H-Benzimidazol-2-one,1-[1-[4-(4-fluorophenyl)-4-oxobutyl]-4-piperidinyl]-1,3-dihydro-3-(methyl-11C)-)
![2H-Benzimidazol-2-one,1-[1-[4-(4-fluorophenyl)-4-oxobutyl]-4-piperidinyl]-1,3-dihydro-3-(methyl-11C)- structure](https://www.kuujia.com/scimg/cas/133066-70-3x300.png)
133066-70-3 structure
Product Name:2H-Benzimidazol-2-one,1-[1-[4-(4-fluorophenyl)-4-oxobutyl]-4-piperidinyl]-1,3-dihydro-3-(methyl-11C)-
CAS No:133066-70-3
Molecular Formula:C23H26N3O2F
Molecular Weight:395.46984
CID:160938
PubChem ID:131585
2H-Benzimidazol-2-one,1-[1-[4-(4-fluorophenyl)-4-oxobutyl]-4-piperidinyl]-1,3-dihydro-3-(methyl-11C)- Properties
Names and Identifiers
-
- 2H-Benzimidazol-2-one,1-[1-[4-(4-fluorophenyl)-4-oxobutyl]-4-piperidinyl]-1,3-dihydro-3-(methyl-11C)-
- 1-[1-[4-(4-fluorophenyl)-4-oxobutyl]piperidin-4-yl]-3-methylbenzimidazol-2-one
- 2H-Benzimidazol-2-one,1-[1-[4-(4-fluorophenyl)-4-oxobutyl]-4-piperidinyl]-1,3-dihydro-3-(methy...
- N-methylbenperidol
- 1-(1-(4-(4-Fluorophenyl)-4-oxobutyl)-4-piperidinyl)-1,3-dihydro-3-(methyl-11C)-2H-benzimidazol-2-one
- 1-{1-[4-(4-fluorophenyl)-4-oxobutyl]piperidin-4-yl}-3-methyl-1,3-dihydro-2H-benzimidazol-2-one
- 2H-Benzimidazol-2-one, 1-(1-(4-(4-fluorophenyl)-4-oxobutyl)-4-piperidinyl)-1,3-dihydro-3-(methyl-11C)-
- N-(11C)Methyl-benperidol
- 133066-70-3
- FNMB
- DTXSID30157935
- (18F)(N-methyl)benperidol
-
- InChIKey: SJRJDHOLKUXKIB-UHFFFAOYSA-N
- Inchi: InChI=1S/C23H26FN3O2/c1-25-20-5-2-3-6-21(20)27(23(25)29)19-12-15-26(16-13-19)14-4-7-22(28)17-8-10-18(24)11-9-17/h2-3,5-6,8-11,19H,4,7,12-16H2,1H3
- SMILES: FC1C=CC(C(CCCN2CCC(N3C(=O)N(C)C4=CC=CC=C34)CC2)=O)=CC=1
Computed Properties
- Exact Mass: 395.20108
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Rotatable Bond Count: 6
- Monoisotopic Mass: 395.200905
- Heavy Atom Count: 29
- Complexity: 585
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 3.3
- Topological Polar Surface Area: 43.9
Experimental Properties
- PSA: 43.86
- Refractive Index: 1.593
- Boiling Point: 542°Cat760mmHg
- Flash Point: 281.6°C
- Density: 1.226
2H-Benzimidazol-2-one,1-[1-[4-(4-fluorophenyl)-4-oxobutyl]-4-piperidinyl]-1,3-dihydro-3-(methyl-11C)- Related Literature
-
1. Biochemical
-
Shaohan Zhang,Peikun Xin,Qianmin Ou,Geoffrey Hollett,Zhipeng Gu J. Mater. Chem. B, 2018,6, 6723-6730
-
3. Front cover
-
Yan Cai,Yuchen Lu,Chengbin Yu,Hairong Lyu Org. Biomol. Chem., 2013,11, 5491-5499
-
Linda Váradi,Mark Gray,Paul W. Groundwater,Andrew J. Hall,Arthur L. James,Sylvain Orenga,John D. Perry,Rosaleen J. Anderson Org. Biomol. Chem., 2012,10, 2578-2589
-
Matthew A. McDonald,Hossein Salami,Patrick R. Harris,Colton E. Lagerman,Xiaochuan Yang,Andreas S. Bommarius,Martha A. Grover,Ronald W. Rousseau React. Chem. Eng., 2021,6, 364-400
-
Mirai Ohara J. Mater. Chem. A, 2021,9, 5045-5052
-
Irineu Illa-Bochaca,Bryan E. Welm,Markus C. Fleisch,Zena Werb,Carlos Ortiz-de-Solorzano,Mary Helen Barcellos-Hoff Integr. Biol., 2009,1, 80-89
-
Juanhua Yang,Yun Zhang,Lang Zhang,Huili Wang,Jinfang Nie,Zhongxiang Qin,Jiao Li,Wencheng Xiao Chem. Commun., 2017,53, 7477-7480
133066-70-3 (2H-Benzimidazol-2-one,1-[1-[4-(4-fluorophenyl)-4-oxobutyl]-4-piperidinyl]-1,3-dihydro-3-(methyl-11C)-) Related Products
- 175278-16-7(2-(Trifluoromethoxy)terephthalonitrile)
- 130752-32-8((2R)-5-(diaminomethylideneamino)-2-(9H-fluoren-9-ylmethoxycarbonylamino)pentanoic acid)
- 175201-71-5((E)-3-Ethoxy-2-(propane-2-sulfonyl)-acrylonitrile)
- 13444-98-9(Sulfuricacid, palladium(2+) salt (1:1), dihydrate (9CI))
- 122078-08-4((1S)-1-(3,4,5-trimethoxyphenyl)ethan-1-amine)
- 145485-61-6(3-Amino--6-fluoro-1H,3H,4H,5H-benzo[f]azepin-2-one)
- 119990-33-9(2-Amino-6-methoxy-quinoline)
- 165662-68-0(3-Benzyloxy-4-methylbenzoic Acid)
- 103765-03-3((R)-2-Aminobutyramide Hydrochloride)
- 136725-53-6((3S)-3-fluoropyrrolidine hydrochloride)
Recommended suppliers
Wuhan brilliant Technology Co.,Ltd
Gold Member
CN Supplier
Bulk

HUNAN CHEMFISH PHARMACEUTICAL CO.,LTD
Gold Member
CN Supplier
Bulk
http://en.chemfish.com/

Hubei Changfu Chemical Co., Ltd.
Gold Member
CN Supplier
Bulk
https://www.cfsilicones.com/

Minglong (Xianning) Medicine Co., Ltd.
Gold Member
CN Supplier
Bulk
http://www.minglongchemistry.com

Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
CN Supplier
Reagent
